4-Chloro-6-(5-chloro-2-ethoxy-phenyl)-pyrimidin-2-ylamine

• Molecular Formula: C12H11Cl2N3O
• Molecular Weight: 284.14 g/mol
• IUPAC Name: 4-chloro-6-(5-chloro-2-ethoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C12H11Cl2N3O/c1-2-18-10-4-3-7(13)5-8(10)9-6-11(14)17-12(15)16-9/h3-6H,2H2,1H3,(H2,15,16,17)
• InChI Key: OMPBDBKXXQSRRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)C2=CC(=NC(=N2)N)Cl

Description

4-Chloro-6-(5-chloro-2-ethoxy-phenyl)-pyrimidin-2-ylamine is a useful research compound. Its molecular formula is C12H11Cl2N3O and its molecular weight is 284.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4,6-dichloro-pyrimidin-2-ylamine (0.50 g, 3.0 mmol), 5-chloro-2-ethoxy-phenyl boronic acid (0.61 g, 3.0 mmol), palladium (II) acetate (0.10 g, 0.46 mmol), and triphenylphosphine (0.24 g, 0.91 mmol) was added a solution of sodium carbonate (1.6 g, 15.2 mmol) in water (5 ml) followed by glyme (20 ml). The mixture was stirred under an argon atmosphere at room temperature for 3.5 hours. Acetone (20 ml) was added and the mixture was filtered through a pad of celite under suction. The filtrated was concentrated under reduced pressure and the residue was purified by flash chromatography on silica gel eluting with 15% ethyl acetate-hexane followed by 20% ethyl acetate-hexane to provide 4-chloro-6-(5-chloro-2-ethoxy-phenyl)-pyrimidin-2-ylamine (0.625 g, 73% yield) as a white powder.